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For Researchers, Scientists, and Drug Development Professionals

Introduction

So0s1-IN-10 is a potent small-molecule inhibitor of Son of Sevenless homolog 1 (SOS1), a
guanine nucleotide exchange factor (GEF) that plays a critical role in the activation of RAS
proteins. By binding to SOS1, Sos1-IN-10 disrupts the interaction between SOS1 and KRAS,
thereby preventing the exchange of GDP for GTP and inhibiting downstream signaling through
the RAS/MAPK pathway. This inhibitory action makes Sos1-IN-10 a valuable tool for studying
RAS-driven cancers and a potential therapeutic agent. Sos1-IN-10 has demonstrated a half-
maximal inhibitory concentration (IC50) of 13 nM for the KRAS G12C-SOS1 interaction.[1]

These application notes provide detailed protocols for the use of Sos1-IN-10 in cell culture,
including methods for assessing its impact on cell viability, protein-protein interactions, and
downstream signaling pathways.

Data Presentation
Quantitative Data for Sos1-IN-10 and Comparative
Inhibitors
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Signaling Pathway and Experimental Workflow

The following diagram illustrates the mechanism of action of Sos1-IN-10 in the RAS signaling
pathway.
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Mechanism of Sos1-IN-10 Action
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Experimental Workflow for Sos1-IN-10 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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